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Compound of Interest

Compound Name: 2-Hydroxyestradiol-13C6

Cat. No.: B12427148 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and known

properties of 2-Hydroxyestradiol-¹³C₆. Given that isotopic labeling does not significantly alter

the chemical's hazardous properties, this guide is based on the available data for the unlabeled

parent compound, 2-Hydroxyestradiol, and its precursor, Estradiol.

Section 1: Safety and Hazard Information
2-Hydroxyestradiol is a metabolite of 17β-estradiol and should be handled with care due to its

potential biological activity and associated hazards. It is suspected of causing cancer and may

damage fertility or the unborn child.

GHS Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

the following hazard classifications for substances related to 2-Hydroxyestradiol.
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Hazard Class Category
Hazard
Statement

Pictogram Signal Word

Carcinogenicity 2

H351: Suspected

of causing

cancer[1][2][3]

Health Hazard Danger[1][3]

Reproductive

Toxicity
1A

H360: May

damage fertility

or the unborn

child[1][3]

Health Hazard Danger[1][3]

Effects on or via

lactation
-

H362: May

cause harm to

breast-fed

children[1][3]

Health Hazard Danger[1][3]

Hazardous to the

aquatic

environment,

long-term hazard

1

H410: Very toxic

to aquatic life

with long lasting

effects[1]

Environment Warning

Precautionary Statements
The following precautionary statements are advised when handling 2-Hydroxyestradiol-¹³C₆:

Prevention:

P201: Obtain special instructions before use.[1][4]

P202: Do not handle until all safety precautions have been read and understood.[1][4]

P260: Do not breathe dust/fume/gas/mist/vapors/spray.[1][3][4]

P263: Avoid contact during pregnancy/while nursing.[1][3]

P264: Wash skin thoroughly after handling.[1][4]

P270: Do not eat, drink or smoke when using this product.[1][4]
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P273: Avoid release to the environment.[4]

P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[3][4]

Response:

P308 + P313: IF exposed or concerned: Get medical advice/ attention.[1][3]

P391: Collect spillage.[4]

Storage:

P405: Store locked up.[1][3][4]

Disposal:

P501: Dispose of contents/ container to an approved waste disposal plant.[1][3][4]

Section 2: Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 2-

Hydroxyestradiol.

Property Value

Molecular Formula C₁₈H₂₄O₃

Molecular Weight 288.4 g/mol [2]

Melting Point 190 - 191 °C[2]

Boiling Point 481.5±45.0 °C at 760 mmHg

Appearance Solid[2]

Storage Temperature -20°C or -80°C[5][6]

Section 3: Handling and Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.organon.com/docs/product/safety-data-sheets/Estradiol%20Formulation_SG_6N.pdf
https://www.caelo.de/getfile.html?type=sdb_en&cntry=en&num=2483
https://www.organon.com/docs/product/safety-data-sheets/Estradiol%20Formulation_SG_6N.pdf
https://aksci.com/sds/H061_SDS.pdf
https://www.caelo.de/getfile.html?type=sdb_en&cntry=en&num=2483
https://www.organon.com/docs/product/safety-data-sheets/Estradiol%20Formulation_SG_6N.pdf
https://aksci.com/sds/H061_SDS.pdf
https://www.caelo.de/getfile.html?type=sdb_en&cntry=en&num=2483
https://www.organon.com/docs/product/safety-data-sheets/Estradiol%20Formulation_SG_6N.pdf
https://aksci.com/sds/H061_SDS.pdf
https://www.caelo.de/getfile.html?type=sdb_en&cntry=en&num=2483
https://www.organon.com/docs/product/safety-data-sheets/Estradiol%20Formulation_SG_6N.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxyestradiol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxyestradiol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxyestradiol
https://www.chemsrc.com/en/cas/362-05-0_518954.html
https://www.medchemexpress.com/2-hydroxyestradiol.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12427148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Due to the hazardous nature of this compound, strict adherence to safety protocols is

mandatory.

Personal Protective Equipment (PPE)
A comprehensive set of PPE should be worn at all times when handling 2-Hydroxyestradiol-

¹³C₆.

Gloves: Chemical-resistant gloves (e.g., nitrile) are required.[1]

Gown: A protective gown is necessary to prevent skin contact.[1]

Eye Protection: Safety glasses or goggles with side shields are mandatory.[1]

Respiratory Protection: If there is a risk of inhalation, a NIOSH-approved respirator should be

used.[7]

Safe Handling Workflow
The following diagram outlines the recommended workflow for safely handling 2-

Hydroxyestradiol-¹³C₆ in a laboratory setting.
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Safe Handling Workflow for 2-Hydroxyestradiol-¹³C₆

Preparation

Handling
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Don Personal Protective Equipment (PPE)

Prepare Chemical Fume Hood

Weigh Compound in Ventilated Enclosure

Dissolve in Appropriate Solvent

Perform Experiment

Decontaminate Surfaces

Dispose of Waste in Labeled Container

Doff PPE

Wash Hands Thoroughly
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Caption: Workflow for handling 2-Hydroxyestradiol-¹³C₆.
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First Aid Measures
In case of exposure, follow these first-aid guidelines:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes. Get medical attention.[1]

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[1]

Ingestion: If swallowed, do NOT induce vomiting. Get medical aid immediately. Call a poison

control center.[8]

Section 4: Biological Context and Signaling
2-Hydroxyestradiol is a major metabolite of 17β-estradiol, formed through hydroxylation by

cytochrome P450 enzymes.[9][10] It is considered a catechol estrogen and has been

implicated in estrogen-induced carcinogenesis.[9] Research suggests that 2-Hydroxyestradiol

can induce oxidative DNA damage and apoptosis in human mammary epithelial cells,

potentially mediated by the generation of reactive oxygen species (ROS).[9]

The following diagram illustrates the metabolic pathway from Estradiol to 2-Hydroxyestradiol

and its subsequent biological effects.
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Metabolism and Action of 2-Hydroxyestradiol
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Caption: Metabolic conversion and biological effects.

This guide is intended to provide essential safety and handling information for 2-

Hydroxyestradiol-¹³C₆ for research purposes. Always consult the most up-to-date Safety Data

Sheet from your supplier and adhere to your institution's safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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